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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure and weight of methyl
heptadecanoate-d33, a deuterated form of methyl heptadecanoate. This stable isotope-
labeled compound is a valuable tool in various research applications, particularly in mass
spectrometry-based analyses where it serves as an internal standard.

Molecular Structure

Methyl heptadecanoate-d33 is the methyl ester of heptadecanoic acid, where 33 of the
hydrogen atoms have been replaced with deuterium, a heavy isotope of hydrogen. The
molecular formula for this compound is C1sH3D3302.[1][2] The deuteration occurs at specific
positions along the fatty acid chain, formally named Heptadecanoic-
2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,17-d33 acid,
methyl ester.[1] The linear formula is often represented as CD3(CD2)1sCOOCHs.[3][4]

The structure consists of a 17-carbon saturated fatty acid chain (heptadecanoic acid) where the
hydrogens on the carbons from position 2 to 17 are replaced by deuterium. This chain is
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attached to a methyl ester group (-COOCHSs). The non-deuterated counterpart, methyl
heptadecanoate, is a naturally occurring fatty acid methyl ester.[5]

CDs (CD2)1s COO CHs
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Caption: Linear representation of Methyl Heptadecanoate-d33.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The inclusion of deuterium, which has a higher atomic weight than protium (the common
isotope of hydrogen), significantly increases the molecular weight of methyl heptadecanoate-
d33 compared to its non-deuterated form.

Property Value Unit
Molecular Formula C1sH3D3302

Molecular Weight 317.68 g/mol
Exact Mass 317.478668 Da

Table 1: Molecular weight and formula of Methyl Heptadecanoate-d33.[1][2][3][4][6]

In contrast, the molecular weight of the non-deuterated methyl heptadecanoate (CisH3602) is
approximately 284.48 g/mol .[7][8][9] This mass shift of +33 is a key feature utilized in mass
spectrometry for distinguishing the internal standard from the endogenous analyte.[3]

Experimental Protocols

The determination of the molecular structure and weight of chemical compounds like methyl
heptadecanoate-d33 typically involves a combination of analytical techniques. While specific
experimental protocols for the initial characterization of this particular deuterated standard are
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proprietary to the manufacturers, the general methodologies are well-established in the field of
analytical chemistry.

1. Mass Spectrometry (MS) for Molecular Weight and Formula Determination:
e Objective: To determine the accurate mass and confirm the elemental composition.

o Methodology: High-resolution mass spectrometry (HRMS), often coupled with techniques
like electrospray ionization (ESI) or gas chromatography (GC), is employed.

o Sample Preparation: The compound is dissolved in a suitable solvent (e.g., methanol,
chloroform) to a low concentration (e.g., 1 pg/mL).

o Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, TOF, or FT-ICR) is
calibrated using a known standard.

o Analysis: The sample is introduced into the mass spectrometer. The instrument measures
the mass-to-charge ratio (m/z) of the molecular ion with high precision.

o Data Interpretation: The measured exact mass is used to calculate the elemental formula.
The observed isotopic pattern, particularly the significant M+1 and M+2 peaks due to the
natural abundance of 13C, is compared with the theoretical pattern for the proposed
formula to confirm its validity. The large mass shift from the non-labeled compound
confirms the degree of deuteration.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation:
e Objective: To confirm the connectivity of atoms and the positions of deuterium labeling.

¢ Methodology: *H NMR and 3C NMR are standard techniques. Due to the extensive
deuteration, *H NMR would show the absence of signals from the fatty acid chain and a
singlet for the methyl ester protons. 2H (Deuterium) NMR could be used to confirm the
presence and locations of the deuterium atoms.

o Sample Preparation: A few milligrams of the sample are dissolved in a deuterated solvent
(e.g., CDCI).
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o Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
o Analysis: 'H and 3C NMR spectra are acquired.

o Data Interpretation: In the *H NMR spectrum, the absence of signals in the aliphatic region
and the presence of a singlet around 3.6 ppm corresponding to the methyl ester protons
would confirm the structure. The 3C NMR would show signals for all 18 carbon atoms,
with the chemical shifts providing information about their chemical environment. The
coupling patterns (or lack thereof in the case of deuteration) provide further structural
confirmation.
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Caption: General workflow for compound characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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